Cas no 317822-72-3 (benzyl (2R)-1,4-dibenzylpiperazine-2-carboxylate)

• Product Name: benzyl (2R)-1,4-dibenzylpiperazine-2-carboxylate
• CAS No: 317822-72-3
• MF: C₂₆H₂₈N₂O₂
• MW: 400.512726783752
• CID: 4936803
• PubChem ID: 129388465
• Update Time: 2025-05-22

benzyl (2R)-1,4-dibenzylpiperazine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Benzyl (R)-1,4-dibenzylpiperazine-2-carboxylate
• phenylmethyl 1,4-bis(phenylmethyl)-2-piperazinecarboxylate
• benzyl 1,4-dibenzylpiperazine-2-carboxylate
• benzyl (2R)-1,4-dibenzylpiperazine-2-carboxylate
• E81244
• 317822-72-3
• starbld0049551
• 2-Piperazinecarboxylic acid, 1,4-bis(phenylmethyl)-, phenylmethyl ester, (2R)-
• CS-0103912

• Inchi： 1S/C26H28N2O2/c29-26(30-21-24-14-8-3-9-15-24)25-20-27(18-22-10-4-1-5-11-22)16-17-28(25)19-23-12-6-2-7-13-23/h1-15,25H,16-21H2
• InChI Key： MHDDWESHERUOAE-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(C1CN(CC2C=CC=CC=2)CCN1CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 400.215078140g/mol
• Monoisotopic Mass: 400.215078140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 507
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 32.8

Additional information on benzyl (2R)-1,4-dibenzylpiperazine-2-carboxylate

Comprehensive Overview of Benzyl (2R)-1,4-Dibenzylpiperazine-2-carboxylate (CAS No. 317822-72-3)

Benzyl (2R)-1,4-dibenzylpiperazine-2-carboxylate (CAS No. 317822-72-3) is a chiral piperazine derivative with significant applications in pharmaceutical research and organic synthesis. This compound, characterized by its stereospecific (2R) configuration and dibenzyl substitution, has garnered attention for its potential as a building block in drug discovery. The benzyl carboxylate moiety enhances its solubility and reactivity, making it a versatile intermediate for peptide mimetics and enzyme inhibitors.

Recent trends in AI-driven drug discovery and computational chemistry have highlighted the importance of chiral compounds like benzyl (2R)-1,4-dibenzylpiperazine-2-carboxylate. Researchers frequently search for "chiral piperazine derivatives" or "CAS 317822-72-3 applications" to explore its role in asymmetric synthesis and medicinal chemistry. Its structural features align with the growing demand for targeted therapeutics and precision medicine, particularly in neurology and oncology.

The synthesis of benzyl (2R)-1,4-dibenzylpiperazine-2-carboxylate typically involves enantioselective catalysis or resolution techniques, reflecting advancements in green chemistry. Users often inquire about "sustainable synthesis of chiral intermediates" or "piperazine-based scaffold optimization," underscoring the compound's relevance in eco-friendly pharmaceutical production. Analytical methods such as HPLC and NMR are critical for verifying its purity and stereochemistry.

In the context of drug delivery systems, this compound's lipophilic benzyl groups improve membrane permeability, a hot topic in "BBB-penetrating molecules" (blood-brain barrier) research. Its potential as a pro-drug candidate is also explored, addressing queries like "how to enhance drug bioavailability." The carboxylate ester functionality allows further derivatization, catering to structure-activity relationship (SAR) studies.

Regulatory compliance is another focal point, with searches for "CAS 317822-72-3 safety data" emphasizing the need for non-hazardous alternatives in lab settings. The compound's stability under GMP conditions makes it suitable for scale-up processes, aligning with industry demands for cost-effective APIs (active pharmaceutical ingredients).

Emerging applications include its use in metal-organic frameworks (MOFs) for controlled release, a niche yet rapidly growing field. Discussions around "smart materials in pharma" often reference such innovative uses. Furthermore, its hydrogen bonding capacity and rigid piperazine core contribute to crystal engineering studies, answering queries like "designing co-crystals for improved solubility."

In summary, benzyl (2R)-1,4-dibenzylpiperazine-2-carboxylate (CAS No. 317822-72-3) exemplifies the intersection of chiral chemistry, drug design, and sustainable practices. Its multifaceted utility ensures continued relevance in both academic and industrial research, addressing contemporary challenges in personalized therapeutics and material science.